Cas no 117307-08-1 (3,4-dimethyl-2,5-Pyrrolidinedione)

• Product Name: 3,4-dimethyl-2,5-Pyrrolidinedione
• CAS No: 117307-08-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1100475
• Update Time: 2024-07-25

3,4-dimethyl-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-2,5-Pyrrolidinedione
• 2,5-Pyrrolidinedione, 3,4-dimethyl-, (3R-trans)- (9CI)

• Inchi： 1S/C6H9NO2/c1-3-4(2)6(9)7-5(3)8/h3-4H,1-2H3,(H,7,8,9)/t3-,4-/m1/s1
• InChI Key： KKDOXQYWUITYNG-QWWZWVQMSA-N
• SMILES： N1C(=O)[C@H](C)[C@@H](C)C1=O

Computed Properties

• Exact Mass: 127.063
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.079
• Boiling Point: 261.1°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.447
• PSA: 46.17000
• LogP: 0.24380
• pka: 9.70±0.70(Predicted)